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Compound of Interest

Compound Name: N-Benzyl-1-phenylethanamine
CAS No.: 3193-62-2
Cat. No.: B1207000
Get Quote
. J

An In-Depth Technical Guide to (S)-(-)-N-Benzyl-1-phenylethanamine

Abstract

(S)-(-)-N-Benzyl-1-phenylethanamine, a chiral secondary amine, is a cornerstone molecule in
the field of asymmetric synthesis and stereochemistry. Its utility is primarily derived from its
defined stereocenter, which enables it to serve as a highly effective chiral resolving agent for
racemic acids and as a versatile chiral building block for the synthesis of enantiomerically pure
pharmaceuticals and fine chemicals. This guide provides a comprehensive overview of its
structural features, physicochemical properties, validated synthetic protocols, and core
applications, with a focus on the mechanistic principles that underpin its function. It is intended
for researchers, chemists, and professionals in drug development who require a deep technical
understanding of this reagent.

Structural Elucidation and Physicochemical
Properties
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The functionality of (S)-(-)-N-Benzyl-1-phenylethanamine is intrinsically linked to its three-
dimensional structure. The nomenclature itself provides a precise description of the molecule:

e 1-Phenylethanamine: This forms the backbone of the molecule, consisting of an ethylamine
chain with a phenyl group attached to the first carbon. This carbon is also the stereocenter.

e (S)-: This prefix denotes the absolute configuration of the chiral center according to the
Cahn-Ingold-Prelog (CIP) priority rules. For this molecule, the priority of the substituents on
the chiral carbon is: 1. The amino group (-NH-), 2. The phenyl group (-CeHs), 3. The methyl
group (-CHs), and 4. The hydrogen atom (-H). With the lowest priority group (H) pointing
away, the sequence from highest to lowest priority traces a counter-clockwise path, defining
it as (S).

e (-)-: This indicates that the compound is levorotatory, meaning it rotates the plane of plane-
polarized light to the left (counter-clockwise). It is an experimentally determined property and
does not have a direct, predictable relationship with the (S) configuration.

e N-Benzyl: A benzyl group (-CH2CeHs) is attached to the nitrogen atom of the amine, making
it a secondary amine.

The presence of the benzyl group significantly enhances its efficacy as a resolving agent
compared to its primary amine precursor, (S)-1-phenylethylamine, by promoting stronger
crystal lattice interactions through mt-1t stacking.[1]

Chemical Structure:

Physicochemical Data

The key physical and chemical properties are summarized below for quick reference.[2][3][4][5]
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Property Value

CAS Number 17480-69-2[6][7]

Molecular Formula Ci1sH17N[3]

Molecular Weight 211.30 g/mol [3][4]

Appearance Colorless to light yellow clear liquid[5]
Density 1.01 g/mL at 25 °C[2][4]

Boiling Point ~171 °C at 15 mmHg[2][4]

Refractive Index n20/D 1.563[2][4]

Specific Rotation [a] -38.0° to -41.0° (neat)[4]

Solubility Soluble in chloroform, methanol, DMSO[5]

Synthesis of (S)-(-)-N-Benzyl-1-phenylethanamine

The most common and efficient method for synthesizing N-benzyl-1-phenylethylamine is
through the reductive amination of a primary amine with an aldehyde.[8][9] This two-step, one-
pot process involves the initial formation of an imine, which is then reduced to the target
secondary amine. To ensure the stereochemical integrity of the product, a chiral starting
material, (S)-(-)-1-phenylethylamine, is used.

Synthesis Workflow Diagram
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Caption: General workflow for the synthesis via reductive amination.

Detailed Experimental Protocol
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This protocol is adapted from established procedures for the synthesis of the (R)-enantiomer.
[10]

Materials:

¢ (S)-(-)-1-Phenylethylamine (1.0 eq)

e Benzaldehyde (1.05 eq)

e Toluene

e Anhydrous Methanol

e Sodium borohydride (NaBHa4) (1.05 eq)

» Deionized Water

o Toluene or Ethyl Acetate (for extraction)

e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)
o Dean-Stark apparatus, round-bottom flask, condenser, magnetic stirrer, ice bath.
Procedure:

e Imine Formation:

o To a round-bottom flask equipped with a Dean-Stark trap and condenser, add (S)-(-)-1-
phenylethylamine (1.0 eq) and toluene.

o Add benzaldehyde (1.05 eq) to the solution.

o Heat the mixture to reflux. Water produced during the reaction will be collected in the
Dean-Stark trap via azeotropic distillation.

o Monitor the reaction by TLC or GC until the starting amine is consumed (typically 2-4
hours).
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o Once complete, allow the reaction to cool to room temperature and remove the toluene
under reduced pressure. The resulting residue is the crude imine.

o Reduction:

o Dissolve the crude imine in anhydrous methanol and cool the solution to 0 °C in an ice
bath.

o Slowly add sodium borohydride (1.05 eq) in small portions to control the exothermic
reaction and prevent excessive foaming.

o Stir the mixture at 0 °C for an additional 2-3 hours. Monitor the disappearance of the imine
by TLC.

e Work-up and Purification:

o Once the reduction is complete, carefully quench the reaction by slowly adding deionized
water.

o Remove the methanol under reduced pressure.

o Partition the remaining residue between water and an organic solvent like toluene or ethyl
acetate.

o Separate the organic layer. Extract the aqueous layer two more times with the organic
solvent.

o Combine the organic extracts and dry over anhydrous MgSOa or Na2SOa.

o Filter the drying agent and concentrate the filtrate under reduced pressure to yield the
crude product as an oll.

o Further purification can be achieved by vacuum distillation if necessary. The final product
should be characterized by *H NMR and its optical rotation measured to confirm purity and
stereochemical integrity.

Application as a Chiral Resolving Agent
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The primary industrial and laboratory application of (S)-(-)-N-Benzyl-1-phenylethanamine is
the resolution of racemic carboxylic acids.[1][11] Resolution is a technique to separate a
racemic mixture (a 50:50 mixture of two enantiomers) into its individual enantiomeric
components.

Mechanism of Resolution:

The process relies on the reaction between the chiral amine (a base) and the racemic acid.
This acid-base reaction forms a pair of diastereomeric salts. Diastereomers, unlike
enantiomers, have different physical properties, including solubility. This difference allows for
their separation by fractional crystallization.

o Salt Formation: The (S)-amine reacts with the (R/S)-acid to form two salts: [(S)-amine:(R)-
acid] and [(S)-amine-(S)-acid].

 Differential Solubility: These two diastereomeric salts will have different solubilities in a given
solvent. Typically, one salt is significantly less soluble than the other.

» Fractional Crystallization: By carefully choosing a solvent and controlling the temperature,
the less soluble diastereomeric salt will selectively precipitate out of the solution.[1]

e Separation & Liberation: The precipitated salt is isolated by filtration. The purified acid
enantiomer is then recovered (liberated) by treating the salt with a strong acid (like HCI) to
protonate the amine, making it water-soluble, and allowing the desired acid enantiomer to be
extracted into an organic solvent. The resolving agent can also be recovered from the
aqueous layer by basification and extraction.

Chiral Resolution Workflow Diagram
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Caption: Mechanism of chiral resolution using a chiral amine.

Spectroscopic Characterization

Confirmation of the structure is achieved through standard spectroscopic methods.
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e 1H NMR: The proton NMR spectrum is characteristic. Key signals include multiplets in the
aromatic region (~7.20-7.40 ppm) corresponding to the ten protons of the two phenyl groups,
a gquartet for the methine proton (-CH) on the chiral center, a singlet for the benzylic protons
(-CH2-), and a doublet for the methyl group (-CHs) protons.[12]

e IR Spectroscopy: The infrared spectrum will show a characteristic N-H stretch for the
secondary amine around 3300-3500 cm~1, aromatic C-H stretches just above 3000 cm™1,
and aliphatic C-H stretches just below 3000 cm~1. Strong absorptions corresponding to
aromatic C=C stretching will appear in the 1450-1600 cm~1 region.

e Mass Spectrometry: The mass spectrum will show a molecular ion peak (M*) at m/z = 211. A
prominent base peak is often observed at m/z = 91, corresponding to the stable benzyl
cation [C7H7]*. Another significant fragment is often seen at m/z = 196, corresponding to the
loss of a methyl group.[12]

Safety and Handling

(S)-(-)-N-Benzyl-1-phenylethanamine is a hazardous chemical and must be handled with
appropriate precautions.[3][6]

Hazards: It is classified as harmful if swallowed and causes severe skin burns and serious

eye damage.[3][6] It may also cause respiratory irritation.

o Personal Protective Equipment (PPE): Use chemical-resistant gloves, safety goggles or a
face shield, and a lab coat. All handling should be performed in a well-ventilated fume hood.

» Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Store
locked up.[6]

Always consult the latest Safety Data Sheet (SDS) from the supplier before use.[6][7]

Conclusion

(S)-(-)-N-Benzyl-1-phenylethanamine is a powerful and indispensable tool in stereochemistry.
Its well-defined chiral structure, combined with the steric and electronic properties of its benzyl
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and phenyl groups, makes it an exemplary agent for the separation of enantiomers. A thorough

understanding of its synthesis, properties, and the mechanisms behind its applications is

crucial for its effective and safe use in research and development, particularly in the synthesis

of single-enantiomer active pharmaceutical ingredients.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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